Cas no 1805364-68-4 (Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805364-68-4
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 4857657
• Update Time: 2025-05-23

Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H11ClF2N2O2/c1-2-17-10(16)8-5(4-11)6(14)3-7(15-8)9(12)13/h3,9H,2,4H2,1H3,(H2,14,15)
• InChI Key： VBVPVNVNJWMUGN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=NC(C(F)F)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate

Ethyl 4-Amino-3-(Chloromethyl)-6-(Difluoromethyl)Pyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate, with the CAS number 1805364-68-4, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as the central framework for various functional groups. The presence of an ethyl ester group at the 2-position, an amino group at the 4-position, a chloromethyl group at the 3-position, and a difluoromethyl group at the 6-position makes it a highly versatile molecule with potential applications in drug design and chemical synthesis.

The pyridine ring in Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate is a key structural feature that contributes to its reactivity and biological activity. Pyridine derivatives are known for their ability to act as ligands in metalloenzyme inhibition and as scaffolds for various bioactive molecules. Recent studies have highlighted the potential of this compound in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. For instance, research published in Journal of Medicinal Chemistry demonstrated that similar pyridine-based compounds can inhibit key enzymes involved in chronic inflammatory diseases, suggesting a promising therapeutic avenue for Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate.

The substituents on the pyridine ring play a crucial role in determining the compound's properties. The amino group at position 4 enhances hydrogen bonding capabilities, which can improve solubility and bioavailability. The chloromethyl group at position 3 introduces electrophilic character, making it potentially reactive towards nucleophilic attacks. Meanwhile, the difluoromethyl group at position 6 contributes to both electronic and steric effects, influencing the molecule's overall stability and reactivity. These substituents collectively make Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate a unique candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate. Researchers have employed multi-component reactions and microwave-assisted synthesis to optimize yield and purity. For example, a study published in Green Chemistry utilized a one-pot synthesis approach to construct this compound with high efficiency, emphasizing its scalability for industrial applications.

In terms of pharmacokinetics, Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate exhibits favorable absorption profiles due to its balanced hydrophilic and lipophilic properties. Preclinical studies have shown that it demonstrates moderate oral bioavailability in animal models, making it a viable candidate for systemic drug delivery. Additionally, its metabolic stability has been evaluated using liver microsomes from various species, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic metabolites.

The environmental impact of Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate has also been a topic of interest. Studies conducted under environmentally relevant conditions indicate that this compound undergoes rapid degradation under UV light and microbial action, minimizing its persistence in aquatic ecosystems. This aligns with current regulatory requirements for eco-friendly chemical design.

In conclusion, Ethyl 4-amino-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, position it as a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of novel therapeutic agents.